Cas no 2173101-11-4 (1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2173101-11-4
• MF: C₁₂H₁₁FN₂O₄
• MW: 266.225146532059
• CID: 5094644
• Update Time: 2025-11-06

1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Fluorobenzoyl)amino]-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-fluorobenzamido)-5-oxopyrrolidine-3-carboxylic acid
• 1-[(2-Fluorobenzoyl)amino]-5-oxopyrrolidine-3-carboxylicacid
• 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H11FN2O4/c13-9-4-2-1-3-8(9)11(17)14-15-6-7(12(18)19)5-10(15)16/h1-4,7H,5-6H2,(H,14,17)(H,18,19)
• InChI Key： JYZLVESLVBPXCX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NN1C(CC(C(=O)O)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 0.2
• Topological Polar Surface Area: 86.7

Additional information on 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2173101-11-4)

1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2173101-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid backbone and 2-fluorobenzoyl substituent, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its molecular structure combines a fluorinated aromatic ring with a 5-oxopyrrolidine core, making it a versatile building block for drug discovery.

In recent years, the demand for fluorinated pharmaceutical intermediates like 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and small-molecule therapeutics. The presence of the fluorine atom in the 2-position of the benzoyl group is known to improve binding affinity to target proteins, a feature highly sought after in modern drug development.

The synthesis of CAS 2173101-11-4 typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity, which is crucial for its use in preclinical studies. Analytical data confirms its molecular weight (278.24 g/mol) and structural integrity, aligning with the growing industry standards for high-purity research chemicals.

From an industrial perspective, 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory focus on environmentally friendly processes, manufacturers are exploring catalytic methods to reduce waste generation during its production. This aligns with global trends in pharmaceutical green manufacturing, a topic frequently searched by professionals in the field.

Another key area of interest is the compound’s role in peptidomimetics design. Its 5-oxopyrrolidine moiety mimics natural peptide bonds, enabling researchers to develop bioactive molecules with improved pharmacokinetic properties. This has led to its inclusion in libraries for high-throughput screening (HTS), particularly in oncology and neurology research. Online forums and scientific databases often highlight its utility in fragment-based drug discovery (FBDD).

Stability studies of CAS 2173101-11-4 indicate optimal storage conditions at -20°C under inert atmosphere, ensuring long-term viability for research use. Safety data sheets emphasize standard laboratory handling protocols, though it is not classified under hazardous categories. Its non-toxic profile makes it suitable for academic and industrial labs focusing on medicinal chemistry optimization.

In summary, 1-(2-Fluorobenzoyl)amino-5-oxopyrrolidine-3-carboxylic acid represents a convergence of structural innovation and practical utility in drug development. As the pharmaceutical industry continues to prioritize fluorine-containing compounds and scaffold diversification, this compound is poised to remain a focal point in cutting-edge research. Its compatibility with automated synthesis platforms further enhances its relevance in the era of AI-driven molecular design.